Cas no 2168957-33-1 (2-(1-aminoethyl)-4-bromo-6-chloro-3-fluorophenol)

• Product Name: 2-(1-aminoethyl)-4-bromo-6-chloro-3-fluorophenol
• CAS No: 2168957-33-1
• MF: C₈H₈BrClFNO
• MW: 268.510623931885
• CID: 5865519
• PubChem ID: 165509490
• Update Time: 2025-06-07

2-(1-aminoethyl)-4-bromo-6-chloro-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminoethyl)-4-bromo-6-chloro-3-fluorophenol
• EN300-1277405
• 2168957-33-1

• Inchi： 1S/C8H8BrClFNO/c1-3(12)6-7(11)4(9)2-5(10)8(6)13/h2-3,13H,12H2,1H3
• InChI Key： XLQKWYTUBJXYCB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1F)C(C)N)O)Cl

Computed Properties

• Exact Mass: 266.94618g/mol
• Monoisotopic Mass: 266.94618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-aminoethyl)-4-bromo-6-chloro-3-fluorophenol

Introduction to 2-(1-aminoethyl)-4-bromo-6-chloro-3-fluorophenol (CAS No. 2168957-33-1)

2-(1-aminoethyl)-4-bromo-6-chloro-3-fluorophenol, identified by the CAS number 2168957-33-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of phenolic derivatives, characterized by its unique structural framework, which includes bromine, chlorine, and fluorine substituents, as well as an aminoethyl side chain. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-(1-aminoethyl)-4-bromo-6-chloro-3-fluorophenol consists of a benzene ring substituted at the 4-position with a bromine atom, at the 6-position with a chlorine atom, and at the 3-position with a fluorine atom. The 2-position of the ring is linked to a 1-aminoethyl group, which introduces both basic and nucleophilic properties to the molecule. This combination of substituents enhances its reactivity and makes it a versatile building block for further chemical modifications.

In recent years, there has been growing interest in phenolic compounds due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The specific arrangement of halogen atoms in 2-(1-aminoethyl)-4-bromo-6-chloro-3-fluorophenol is particularly noteworthy, as halogenated phenols are known to exhibit enhanced binding affinity to biological targets. This feature has made them attractive candidates for drug discovery and development.

One of the most compelling aspects of 2-(1-aminoethyl)-4-bromo-6-chloro-3-fluorophenol is its potential as a precursor in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop molecules with improved pharmacokinetic profiles and reduced toxicity. For instance, studies have demonstrated that derivatives of this compound can modulate enzyme activity and interfere with signaling pathways associated with diseases such as cancer and neurodegeneration.

The bromine and chlorine substituents in 2-(1-aminoethyl)-4-bromo-6-chloro-3-fluorophenol play a crucial role in determining its reactivity. These halogens can participate in various chemical reactions, including cross-coupling reactions, which are widely used in organic synthesis. The aminoethyl group further extends the compound's utility by allowing for further functionalization through reactions such as amidation or alkylation. This flexibility has enabled chemists to design complex molecules with tailored properties.

Recent advancements in computational chemistry have also highlighted the importance of 2-(1-aminoethyl)-4-bromo-6-chloro-3-fluorophenol as a scaffold for drug design. Molecular modeling studies have shown that this compound can effectively interact with biological targets by forming hydrogen bonds and hydrophobic interactions. These interactions are critical for achieving high binding affinity and specificity, which are essential for effective drug action.

The pharmaceutical industry has been particularly interested in halogenated phenols due to their ability to enhance drug bioavailability and metabolic stability. For example, studies have shown that incorporating bromine or chlorine atoms into phenolic compounds can improve their resistance to enzymatic degradation. This property is especially valuable for drugs that require prolonged circulation in the bloodstream.

Moreover, 2-(1-aminoethyl)-4-bromo-6-chloro-3-fluorophenol has been explored as a component in combination therapies. By pairing it with other bioactive molecules, researchers aim to achieve synergistic effects that can overcome drug resistance and improve treatment outcomes. Such approaches are particularly relevant in the context of cancer therapy, where combination regimens are often necessary to target multiple pathways simultaneously.

In conclusion, 2-(1-aminoethyl)-4-bromo-6-chloro-3-fluorophenol (CAS No. 2168957-33-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing novel bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in the development of next-generation therapeutics.